Nitrogen (N) and phosphorus (P) enrichments can stimulate algal growth in drinking water sources, which can cause increased production of disinfection byproduct (DBP) precursors. However, the effect of systematic N and P enrichments on DBP formation and control has not been adequately studied. In this work, we enriched samples from a drinking water source – sampled on April 5, May 30, and August 19, 2013 – with N and P to stimulate algal growth at N : P ratios covering almost five orders of magnitude (0.2–4429). To simulate DBP-precursor removal processes at drinking water treatment plants (DWTPs), the samples were treated with ClO2 followed by alum coagulation prior to free chlorine addition to assess the DBP formation potential (FP). Trichloromethane (TCM) was the predominant DBP formed and the TCMFP was the highest at intermediate N : P molar ratios (∼10 to 50), which corresponded with the peak in algal biomass, as measured by chlorophyll-a (Chl-a). Algal biomass was P-limited throughout the study period, and co-limited by N for the August 19 sampling set. The differences in TCMFP between the raw and treated waters decreased with increasing P amendment, indicating that ClO2 and alum coagulation became less effective for TCM precursor removal as algal biomass increased. This study highlights the impact of nutrient enrichments on TCM formation and control and has implications for nutrient management strategies related to source water protection and for DWTPs that use source waters increasingly enriched with N and P.

The availability of labile carbon (C) compounds in Arctic wetland soils is expected to increase due to thawing permafrost and increased fermentation as a result of decomposition of organic matter with warming. How microbial communities respond to this change will affect the balance of CO2 and CH4 emitted during anaerobic organic matter decomposition, and ultimately the net radiative forcing of greenhouse gas emissions from these soils. While soil water content limits aerobic respiration, the factors controlling methanogenesis and anaerobic respiration are poorly defined in suboxic Arctic soils. We conducted incubation experiments on two tundra soils from field sites on the Seward Peninsula, Alaska, with contrasting pH and geochemistry to determine the pathways of anaerobic microbial respiration and changes with increasing substrate availability upon warming. In incubation of soils from the circumneutral Teller site, the ratio of CO2 to CH4 dropped from 10 to <2 after 60 days, indicating rapid depletion of alternative terminal electron acceptors (TEAs). Addition of acetate stimulated production of CO2 and CH4 in a nearly 1 : 1 ratio, consistent with methanogenesis, and the composition of the microbial community shifted to favor clades capable of utilizing the added acetate such as the Fe(III)-reducing Geobacter and the methanogenic archaea Methanosarcina. In contrast, both CO2 and CH4 production declined with acetate addition during incubation of soils from the more acidic Council site, and fermentative microorganisms increased in abundance despite the high availability of fermentation products. These results demonstrate that the degree to which increasing substrate availability stimulates greenhouse gas production in tundra wetlands will vary widely depending on soil pH and geochemistry.

Atmospheric aerosol particles were collected at Camagüey, Cuba, during the period from February 2008 to April 2009 in order to know the particulate matter levels (PM) together with a general chemical and absorption characterization. The aerosols collection was carried out with a low volume particulate impactor twice a week. Gravimetric analysis of the particulate matter fractions PM10 and PM1 was carried out. An analysis of the eight major inorganic species (Na+, K+, Ca2+, Mg2+, NH4+, Cl−, NO3− and SO42−) using ionic chromatography was conducted. The results were analyzed in two periods, the high aerosol concentration period (May to August) and the period with low aerosol concentration (the other months). During the high concentration period the average PM10 and PM1 levels were 35.11 μg m−3 (std = 15.45 μg m−3) and 16.86 μg m−3 (std = 6.14 μg m−3). During the low concentration period the average PM10 and PM1 levels were 23.13 μg m−3 (std = 5.00 μg m−3) and 13.00 μg m−3 (std = 4.02 μg m−3). For both periods, Cl−, Na+ and NO3− are the predominant species in the coarse fraction (PM1-10), and SO42−and NH4+ are the predominant species in the fine fraction (PM1). The spectral aerosol absorption coefficient, σa, was measured for the wavelength range 400–700 nm with 10 nm steps. The σa values were obtained with a filter transmission method for the fine fraction and were evaluated for 54 days covering a wide range of atmospheric conditions including a Saharan dust intrusion. σa ranges from 8.5 M m−1 to 34.5 M m−1 at a wavelength of 550 nm, with a mean value of 18.7 M m−1. The absorption Ångström parameter, αa, calculated for the pair of wavelengths (450/700 nm) presents a mean value of 0.33 (std = 0.19), which is a very low value comparing with those that can be found in the bibliography. Although the sampling period is short, these data represent the first evaluation of PM values with their chemical and optical absorption characterization in Cuba. In addition to the regional interest, the presented values can be directly used by those working with absorption, forcing by aerosols and radiative transfer calculations in general. Also, these data can be used as input in Global Climate Models.

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A graphical abstract is available for this content

Construction activities are common across cities; however, the studies assessing their contribution to airborne PM10 (≤10 μm) and PM2.5 (≤2.5 μm) particles on the surrounding air quality are limited. Herein, we assessed the impact of PM10 and PM2.5 arising from construction works in and around London. Measurements were carried out at 17 different monitoring stations around three construction sites between January 2002 and December 2013. Tapered element oscillating microbalance (TEOM 1400) and OSIRIS (2315) particle monitors were used to measure the PM10 and PM2.5 fractions in the 0.1–10 μm size range along with the ambient meteorological data. The data was analysed using bivariate concentration polar plots and k-means clustering techniques. Daily mean concentrations of PM10 were found to exceed the European Union target limit value of 50 μg m−3 at 11 monitoring stations but remained within the allowable 35 exceedences per year, except at two monitoring stations. In general, construction works were found to influence the downwind concentrations of PM10 relatively more than PM2.5. Splitting of the data between working (0800–1800 h; local time) and non-working (1800–0800 h) periods showed about 2.2-fold higher concentrations of PM10 during working hours when compared with non-working hours. However, these observations did not allow to conclude that this increase was from the construction site emissions. Together, the polar concentration plots and the k-means cluster analysis applied to a pair of monitoring stations across the construction sites (i.e. one in upwind and the other in downwind) confirmed the contribution of construction sources on the measured concentrations. Furthermore, pairing the monitoring stations downwind of the construction sites showed a logarithmic decrease (with R2 about 0.9) in the PM10 and PM2.5 concentration with distance. Our findings clearly indicate an impact of construction activities on the nearby downwind areas and a need for developing mitigation measures to limit their escape from the construction sites.

Exposure to phthalate derivatives has adverse effects on the health and development of humans, especially for children. A growing body of evidence supports the idea that exposure to phthalates can change an individual's physiological set point and the time of puberty in both genders. In this systematic review and meta-analysis, recent studies were evaluated to obtain systematic and regulation results in relation to puberty status and phthalate exposure in girls and boys. We searched English-language papers using Scopus, ISI, and PubMed databases as search engines, with no restriction of time, until the end of July 2019. A comprehensive literature search for an association between phthalate exposure and signs of puberty as well as levels of different types of hormones was carefully performed. Of the 67 studies retained for full-text screening, 39 studies were eligible for data management and extraction. For conducting a meta-analysis, four studies had appropriate effect size and metrics for pooling in the meta-analysis. Our findings revealed that low and high exposure to phthalates could alter pubertal development in both genders; the effects were either early or delayed puberty such as changes in the pubarche, thelarche, and menarche time, as well as in testicular volume. We statistically analyzed the association of pubic-hair development, breast development, and menarche time with exposure to phthalates in girls. For example, the pooled odds ratios of mono (2-ethyl-5-hydroxyhexyl) phthalate (MEHHP) and mono (2-ethyl-5-oxohexyl) phthalate (MEOHP) in relation to breast development were (OR: 1.48, 95% CI: 1.11–1.85) and (OR: 1.52, 95% CI: 1.15–1.58) (P-value < 0.001), respectively. In addition, we analyzed the correlation between pubic-hair development and testicular volume with exposure to phthalates in boys. To the best of our knowledge, this is the first systematic review and meta-analysis of its kind for girls and boys. In conclusion, we found that a positive association exists between phthalate exposure and pubertal timing in the pediatric age group. Therefore, prevention of exposure to phthalates and reduction of their use should be underscored in the strategies for primordial prevention of pubertal timing and related consequences.

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A graphical abstract is available for this content

Trifluralin and acetochlor are two nitrogen-containing current use herbicides. While both herbicides have been observed in the atmosphere and have the potential to undergo atmospheric oxidation before deposition to off-target areas, the atmospheric photooxidation chemistry of these species is poorly understood. We use an oxidative flow reactor to expose the two herbicides to increasing concentrations of OH radicals, detecting pesticides and products using an iodide chemical ionization mass spectrometer. We identify new oxidation products and propose photooxidation mechanisms for trifluralin and acetochlor. Both herbicides contain reduced organic nitrogen atoms, and their OH oxidation produces isocyanic acid. While aerosol was observed in the flow reactor only for acetochlor, our results indicate that OH oxidation of neither herbicide would contribute to secondary organic aerosol formation under typical ambient atmospheric conditions. However, high wall losses of both pesticides in the flow reactor suggests that partitioning to pre-existing aerosol may occur and enable subsequent transport in the atmosphere.